Cas no 89599-01-9 (3-Bromobenzenesulfonamide)

• Product Name: 3-Bromobenzenesulfonamide
• CAS No: 89599-01-9
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• MDL: MFCD00084903
• CID: 61290
• PubChem ID: 24880115
• Update Time: 2025-10-29

3-Bromobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromobenzenesulphonamide
• m-bromobenzenesulfonamide
• 3-Bromobenzenesulfonamide
• 3-Bromo-benzenesulfonamide
• 3-Bromobenzene-1-Sulfonamide
• benzenesulfonamide, 3-bromo-
• 3-bromanylbenzenesulfonamide
• PubChem11759
• 3-bromophenylsulfonamide
• 3-BROMO-BENZENESULFONIC ACID AMIDE
• 3-bromobenzene sulfonamide
• 3-bromobenzene-sulfonamide
• 3-BROMOBENESULFONAMIDE
• KSC492S2B
• MUBJNMWVQGHHLG-UHFFFAOYSA-N
• 3-Bromobenzenesulfonamide (ACI)
• Benzenesulfonamide, m-bromo- (7CI)
• 3-(Aminosulfonyl)-bromobenzene
• 3-Sulfamoyl-1-bromobenzene
• 3-Bromobenzenesulfonamide, 97%
• AB03164
• B5734
• EN300-124454
• DB-013633
• MFCD00084903
• 89599-01-9
• 3-bromobenzene-1-sulphonamide
• SCHEMBL264103
• CS-W004130
• STL555734
• PS-3032
• A843244
• BBL101937
• J-200053
• DTXSID80370490
• AN-652/43422937
• Z45415621
• AKOS000147474
• TCMDC-123819
• SY010674
• CHEMBL531249
• A836786

• MDL： MFCD00084903
• Inchi： 1S/C6H6BrNO2S/c7-5-2-1-3-6(4-5)11(8,9)10/h1-4H,(H2,8,9,10)
• InChI Key： MUBJNMWVQGHHLG-UHFFFAOYSA-N
• SMILES： O=S(C1C=C(Br)C=CC=1)(N)=O

Computed Properties

• Exact Mass: 234.93000
• Monoisotopic Mass: 234.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.754
• Melting Point: 156.0 to 160.0 deg-C
• Boiling Point: 375.8°C at 760 mmHg
• Flash Point: 181.1℃
• PSA: 68.54000
• LogP: 2.87760
• Solubility: Not determined

3-Bromobenzenesulfonamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Bromobenzenesulfonamide

Comprehensive Overview of 3-Bromobenzenesulfonamide (CAS No. 89599-01-9): Properties, Applications, and Industry Insights

3-Bromobenzenesulfonamide (CAS No. 89599-01-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science research. This brominated sulfonamide derivative exhibits unique chemical properties, making it a valuable building block for advanced molecular designs. With the growing demand for high-purity sulfonamide compounds in drug discovery, researchers are increasingly focusing on optimizing its synthetic pathways and exploring novel applications.

The molecular structure of 3-Bromobenzenesulfonamide features a benzene ring substituted with both a bromine atom at the meta position and a sulfonamide functional group. This configuration contributes to its enhanced reactivity in nucleophilic substitution reactions, particularly in the development of biologically active molecules. Recent studies highlight its potential as a key intermediate for antimicrobial agents and enzyme inhibitors, aligning with current industry trends toward targeted therapeutics.

In material science, 89599-01-9 demonstrates promising characteristics for polymer modification and surface functionalization. Its ability to form stable hydrogen bonds through the sulfonamide group makes it suitable for creating advanced functional materials with tailored properties. Researchers are investigating its role in developing self-assembling monolayers and molecular recognition systems, addressing the growing need for smart materials in nanotechnology applications.

The synthesis of 3-Bromobenzenesulfonamide typically involves bromination of benzenesulfonamide derivatives under controlled conditions. Modern green chemistry approaches are being applied to improve yield and reduce environmental impact, responding to the pharmaceutical industry's sustainability initiatives. Analytical techniques such as HPLC purity testing and spectroscopic characterization ensure compliance with stringent quality standards required for research and industrial applications.

Market analysis indicates rising demand for halogenated sulfonamides like 3-Bromobenzenesulfonamide, driven by expanding applications in medicinal chemistry and material engineering. Regulatory considerations emphasize proper handling procedures and storage conditions to maintain compound stability. As research continues to uncover new potential uses, this compound remains at the forefront of specialty chemical innovation, offering solutions for complex scientific challenges across multiple disciplines.